Cas no 802917-82-4 (Planosporicin)

• Product name: Planosporicin
• CAS No: 802917-82-4
• MF: C₉₀H₁₂₅N₂₇O₂₈S₅
• MW: 2193.44461226463
• CID: 5090854

Planosporicin Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, L-isoleucyl-(2Z)-2-amino-2-butenoyl-D-cysteinyl-L-valyl-2,3-didehydroalanyl-L-tryptophyl-L-cysteinyl-(2S,3S)-2-amino-3-mercaptobutanoyl-L-prolylglycyl-L-cysteinyl-L-threonyl-D-cysteinyl-L-α-glutamylglycylglycylglycyl-D-cysteinylglycyl-L-cysteinyl-D-cysteinyl-L-histidyl-L-cysteinyl-, cycl...
• Antibiotic 97518
• Lantibiotic 97518
• NAI-97 [Planosporicin
• L-Cysteine, L-isoleucyl-(2Z)-2-amino-2-butenoyl-D-cysteinyl-L-valyl-2,3-didehydroalanyl-L-tryptophyl-L-cysteinyl-(2S,3S)-2-amino-3-mercaptobutanoyl-L-prolylglycyl-L-cysteinyl-L-threonyl-D-cysteinyl-L-α-glutamylglycylglycylglycyl-D-cysteinylglycyl-L-cysteinyl-D-cysteinyl-L-histidyl-L-cysteinyl-, cyclic (3→7),(8→11),(13→20),(18→23),(21→24)-pentakis(thioether)
• Planosporicin

• Inchi： 1S/C90H125N27O28S5/c1-9-40(5)68(91)86(140)104-47(10-2)75(129)108-57-34-148-35-58(110-76(130)50(20-44-22-93-48-15-12-11-14-46(44)48)106-72(126)41(6)100-87(141)69(39(3)4)114-82(57)136)83(137)116-71-43(8)150-37-59(103-66(123)28-98-85(139)61-16-13-19-117(61)89(71)143)84(138)115-70(42(7)118)88(142)112-56-33-147-30-53-78(132)111-54-32-149-36-60(90(144)145)113-81(135)55(109-77(131)51(107-80(54)134)21-45-23-92-38-99-45)31-146-29-52(74(128)97-27-65(122)102-53)101-64(121)26-95-62(119)24-94-63(120)25-96-73(127)49(105-79(56)133)17-18-67(124)125/h10-12,14-15,22-23,38-40,42-43,49-61,68-71,93,118H,6,9,13,16-21,24-37,91H2,1-5,7-8H3,(H,92,99)(H,94,120)(H,95,119)(H,96,127)(H,97,128)(H,98,139)(H,100,141)(H,101,121)(H,102,122)(H,103,123)(H,104,140)(H,105,133)(H,106,126)(H,107,134)(H,108,129)(H,109,131)(H,110,130)(H,111,132)(H,112,142)(H,113,135)(H,114,136)(H,115,138)(H,116,137)(H,124,125)(H,144,145)/b47-10-/t40-,42+,43-,49-,50-,51-,52+,53-,54+,55-,56+,57+,58-,59-,60-,61-,68-,69-,70-,71+/m0/s1
• InChI Key： KGQGDWOXFVFCPE-DXAFWLKWSA-N
• SMILES： C([C@@H]1NC(C(NC([C@@H](NC([C@@H](CSC[C@H](NC1=O)C(=O)N[C@@H]1[C@@H](SC[C@H](NC(CNC([C@]2([H])CCCN2C1=O)=O)=O)C(=O)N[C@@H]([C@H](O)C)C(=O)N[C@@H]1CSC[C@]2([H])NC(CNC([C@]([H])(NC(CNC(CNC(CNC([C@@H](NC1=O)CCC(=O)O)=O)=O)=O)=O)CSC[C@@]1([H])C(N[C@@H](CSC[C@]([H])(C(N[C@H](C(N1)=O)CC1NC=NC=1)=O)NC2=O)C(=O)O)=O)=O)=O)C)NC(=O)/C(=C/C)/NC(=O)[C@@H](N)[C@@H](C)CC)=O)C(C)C)=O)=C)=O)C1=CNC2=CC=CC=C12

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• pka: 2.92±0.70(Predicted)